Dipropan-2-yl 2,6-dimethyl-4-(4-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate

• Molecular Formula: C22H29NO4
• Molecular Weight: 371.5 g/mol
• IUPAC Name: dipropan-2-yl 2,6-dimethyl-4-(4-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C22H29NO4/c1-12(2)26-21(24)18-15(6)23-16(7)19(22(25)27-13(3)4)20(18)17-10-8-14(5)9-11-17/h8-13,20,23H,1-7H3
• InChI Key: VAAMGVDCKKKIJU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2C(=C(NC(=C2C(=O)OC(C)C)C)C)C(=O)OC(C)C
• Pictograms: Irritant

Description

Dipropan-2-yl 2,6-dimethyl-4-(4-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate, also known as DDC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Dipropan-2-yl 2,6-dimethyl-4-(4-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate works by selectively blocking the L-type calcium channels in smooth muscle cells, reducing the influx of calcium ions and leading to vasodilation and decreased cardiac contractility. This mechanism of action is similar to other calcium channel blockers, such as nifedipine and verapamil.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including reducing blood pressure, decreasing heart rate, and improving coronary blood flow. It has also been found to inhibit the production of pro-inflammatory cytokines and promote apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using Dipropan-2-yl 2,6-dimethyl-4-(4-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate in lab experiments is its high potency and selectivity for calcium channels, which allows for precise control over its effects. However, this compound can be difficult to synthesize and may have limited solubility in certain experimental conditions.

Future Directions

There are several potential future directions for research on Dipropan-2-yl 2,6-dimethyl-4-(4-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate. One area of focus could be the development of new therapeutic agents based on this compound's anti-inflammatory, antitumor, and antiviral properties. Additionally, further studies could explore the potential use of this compound in combination with other drugs for the treatment of cardiovascular diseases and other conditions. Finally, research could investigate the structure-activity relationship of this compound and related compounds to optimize its potency and selectivity.
Conclusion:
This compound is a promising compound with potential applications in various fields of scientific research. Its mechanism of action as a calcium channel blocker, combined with its anti-inflammatory, antitumor, and antiviral properties, make it a valuable candidate for the development of new therapeutic agents. Further research is needed to fully explore the potential of this compound and related compounds.

Synthesis Methods

Dipropan-2-yl 2,6-dimethyl-4-(4-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate can be synthesized through a multi-step process involving the condensation of 4-methylbenzaldehyde and ethyl acetoacetate, followed by the reaction with 2,6-dimethyl-3,5-dicarbethoxy-1,4-dihydropyridine. The resulting compound is then treated with isopropyl alcohol to obtain this compound.

Scientific Research Applications

Dipropan-2-yl 2,6-dimethyl-4-(4-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate has been studied for its potential use as a calcium channel blocker, which could be beneficial in the treatment of hypertension, angina, and other cardiovascular diseases. Additionally, this compound has been investigated for its anti-inflammatory, antitumor, and antiviral properties, making it a promising candidate for the development of new therapeutic agents.